First linear alignment of five C–Se⋯O⋯Se–C atoms in anthraquinone and 9-(methoxy)anthracene bearing phenylselanyl groups at 1,8-positions†

Chemical Communications Pub Date: 2002-11-25 DOI: 10.1039/B209261A

Abstract

Five Ci–Se⋯O⋯Se–Ci atoms in anthraquinone and 9-(methoxy)anthracene bearing phenylselanyl groups at 1,8-positions align linearly, the origin of which is shown to be a non-bonded 5c–6e interaction of the five atoms.

Graphical abstract: First linear alignment of five C–Se⋯O⋯Se–C atoms in anthraquinone and 9-(methoxy)anthracene bearing phenylselanyl groups at 1,8-positions
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